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Compound of Interest

Compound Name: PF-06751979

Cat. No.: B602829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06751979 is a potent and selective inhibitor of the β-site amyloid precursor protein cleaving

enzyme 1 (BACE1), a key enzyme in the amyloidogenic pathway that leads to the production of

amyloid-β (Aβ) peptides.[1][2] The accumulation of Aβ in the brain is a central pathological

hallmark of Alzheimer's disease. As a brain-penetrant small molecule, PF-06751979 has been

investigated for its potential to reduce Aβ levels.[1] Radioligand binding assays are crucial for

determining the affinity and selectivity of compounds like PF-06751979 for their target enzyme.

This document provides a detailed protocol for a radioligand binding assay to characterize the

interaction of PF-06751979 with BACE1.

BACE1 Signaling Pathway in Alzheimer's Disease
BACE1 is an aspartyl protease that initiates the cleavage of the amyloid precursor protein

(APP). This cleavage event is the first step in the amyloidogenic pathway, leading to the

generation of Aβ peptides. The subsequent cleavage of the remaining C-terminal fragment by

γ-secretase results in the release of Aβ peptides of various lengths, primarily Aβ40 and Aβ42.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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